![molecular formula C21H25ClN2O2 B2549390 N-[3-(Aminomethyl)-3-phenylcyclobutyl]-3,4-dihydro-2H-chromene-2-carboxamide;hydrochloride CAS No. 2418630-21-2](/img/structure/B2549390.png)
N-[3-(Aminomethyl)-3-phenylcyclobutyl]-3,4-dihydro-2H-chromene-2-carboxamide;hydrochloride
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Description
“N-[3-(Aminomethyl)-3-phenylcyclobutyl]-3,4-dihydro-2H-chromene-2-carboxamide;hydrochloride” is a chemical compound with the CAS Number: 2418648-01-6 . It has a molecular weight of 372.89 . The IUPAC name for this compound is N-((1r,3r)-3-(aminomethyl)-3-phenylcyclobutyl)isochromane-5-carboxamide hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C21H24N2O2.ClH/c22-14-21(16-6-2-1-3-7-16)11-17(12-21)23-20(24)19-8-4-5-15-13-25-10-9-18(15)19;/h1-8,17H,9-14,22H2,(H,23,24);1H/t17-,21+; .Physical And Chemical Properties Analysis
This compound has a molecular weight of 372.89 . Unfortunately, the specific physical and chemical properties of “N-[3-(Aminomethyl)-3-phenylcyclobutyl]-3,4-dihydro-2H-chromene-2-carboxamide;hydrochloride” are not available in the literature I found.Scientific Research Applications
- Together with nonenzymatic cofactor Va and Ca2+ on the phospholipid surface of platelets or endothelial cells, factor Xa forms the prothrombinase complex. This complex catalyzes the proteolysis of prothrombin to active thrombin, which initiates clot formation .
- DPC423 was chosen for clinical development due to its high potency and selectivity, making it a promising candidate for anticoagulant therapies .
- Researchers can explore EN300-26676576 derivatives for novel synthetic routes and functional group modifications .
Anticoagulation and Thrombosis Research
Drug Development and Clinical Trials
Boronic Acid Derivatives in Organic Synthesis
Molecularly Imprinted Polymers (MIPs)
properties
IUPAC Name |
N-[3-(aminomethyl)-3-phenylcyclobutyl]-3,4-dihydro-2H-chromene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2.ClH/c22-14-21(16-7-2-1-3-8-16)12-17(13-21)23-20(24)19-11-10-15-6-4-5-9-18(15)25-19;/h1-9,17,19H,10-14,22H2,(H,23,24);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUQYMCCYWCZULG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2OC1C(=O)NC3CC(C3)(CN)C4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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